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Compound of Interest

Compound Name: 2-Methylbutyl dodecanoate

Cat. No.: B15190465

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methylbutyl dodecanoate, with the CAS number 55195-19-2, is a fatty acid ester. It is the
ester formed from the condensation of dodecanoic acid (lauric acid) and 2-methylbutan-1-ol.
This compound belongs to the class of branched-chain fatty acid esters, which are noted for
their varied applications in the flavor, fragrance, and cosmetic industries. This technical guide
provides a comprehensive overview of the physicochemical properties, synthesis, and
analytical characterization of 2-Methylbutyl dodecanoate. While specific biological activity
data for this compound is limited, the broader context of branched-chain fatty acid esters will be
discussed.

Physicochemical Properties

The known physicochemical properties of 2-Methylbutyl dodecanoate are summarized in the
table below. It is important to distinguish this compound from its isomer, isoamyl laurate (3-
methylbutyl dodecanoate), as the properties can differ.
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Property Value Reference
Molecular Formula C17H3402 [1]
Molecular Weight 270.45 g/mol [1]
CAS Number 55195-19-2 [1]

Colorless clear liquid
Appearance , [1]
(estimated)

Specific Gravity 0.856 t0 0.862 @ 25°C [1]
Refractive Index 1.434 t0 1.440 @ 20°C [1]
N _ 311.00 to 312.00 °C @ 760.00
Boiling Point [1]
mm Hg

_ 291.00 °F (143.89 °C) (Tag
Flash Point [1]
Closed Cup)

0.001000 mmHg @ 25.00 °C
Vapor Pressure , [1]
(estimated)

~ 0.01354 mg/L @ 25°C
Water Solubility (estimated) [1]
estimate

logP (o/w) 7.432 (estimated) [1]

Synthesis

The primary method for synthesizing 2-Methylbutyl dodecanoate is through Fischer
esterification. This reaction involves the acid-catalyzed esterification of dodecanoic acid with 2-
methylbutanol.

Fischer Esterification Mechanism

The mechanism of the Fischer esterification proceeds through several key steps, initiated by
the protonation of the carboxylic acid.
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2-Methylbutanol, and H2SOa4

(Reflux for 2-4 hours)

Workup:
- Dilute with Ether
- Wash with H20, NaHCOs, Brine

Dry organic layer
with Na2S0a

!

Purification:
- Filter
- Evaporate solvent
- (Optional) Vacuum Distillation

!

Characterization:
- GC-MS
- NMR

( Combine Dodecanoic Acid, )

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15190465?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15190465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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